Cas no 112935-85-0 (1,2,4-Benzenetrisulfonicacid, 5,6-dihydroxy-, sodium salt (1:3))

• Product Name: 1,2,4-Benzenetrisulfonicacid, 5,6-dihydroxy-, sodium salt (1:3)
• CAS No: 112935-85-0
• MF: C₆H₃Na₃O₁₁S₃
• MW: 416.245731592178
• CID: 183082
• PubChem ID: 163894
• Update Time: 2025-04-19

1,2,4-Benzenetrisulfonicacid, 5,6-dihydroxy-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetrisulfonicacid, 5,6-dihydroxy-, sodium salt (1:3)
• 3,4-Dihydroxy-1,2,5-benzenetrisulfonic acid trisodium salt
• trisodium,5,6-dihydroxybenzene-1,2,4-trisulfonate
• 1,2,4-Benzenetrisulfonic acid, 5,6-dihydroxy-, trisodium salt
• 112935-85-0
• QY723NJP94
• 1,2,4-Benzenetrisulfonic acid, 5,6-dihydroxy-, sodium salt (1:3)
• trisodium;5,6-dihydroxybenzene-1,2,4-trisulfonate

• Inchi： 1S/C6H6O11S3.3Na/c7-4-2(18(9,10)11)1-3(19(12,13)14)6(5(4)8)20(15,16)17;;;/h1,7-8H,(H,9,10,11)(H,12,13,14)(H,15,16,17);;;/q;3*+1/p-3
• InChI Key： RYEZERQIMITWHD-UHFFFAOYSA-K
• SMILES： S(C1C=C(C(=C(C=1S(=O)(=O)[O-])O)O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 415.85309
• Monoisotopic Mass: 415.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 617
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 212.06